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Compound of Interest

2-(2-Ethoxyphenyl)propan-2-
Compound Name:
amine

Cat. No.: B13540477

Get Quote

Chemical Identity & Physicochemical Profiling

Understanding the molecule's architecture is the first step in predicting its behavior in the

reactor and on human tissue.

Structural Analysis

The molecule features a primary amine attached to a tertiary carbon (gem-dimethyl group),
which is directly bonded to a benzene ring substituted with an ethoxy group at the ortho
position.

» Steric Hindrance: The gem-dimethyl group creates significant steric bulk around the nitrogen.
While this reduces nucleophilicity compared to unhindered amines, it does not significantly
mitigate basicity or corrosivity.

« Lipophilicity: The ortho-ethoxy group increases the molecule's LogP (lipophilicity), facilitating
rapid dermal absorption.

Quantitative Data Table
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Property Value / Prediction Source/Rationale

IUPAC Name 2-(?-Ethoxyphenyl)propan-z- Standard Nomenclature
amine

CAS Number 1314769-79-3 PubChem / AaronChem [1]

Molecular Formula C11H17NO Calculated

Molecular Weight 179.26 g/mol Calculated

Physical State

Liquid (Pale Yellow Oil)

Analogous to Cumylamine

derivatives

Predicted (ACD/Labs

Boiling Point ~245-255 °C i
Algorithm)

Flash Point >100 °C Predicted (High MW Amine)
Conjugate acid pKa (Typical

Basicity (pKa) ~9.5-10.2 9 ) PKa (Typ
for t-alkyl amines)

N Organic solvents (High); Water  Lipophilic Ethoxy group
Solubility

(Low/Moderate)

dominates

Hazard Identification (GHS Classification)

Derived from structural analogs (e.g., 2-Methoxy-alpha,alpha-dimethylbenzylamine).

Core Hazards

o Skin Corrosion/Irritation (Category 1B or 2): The high pKa (~10) implies this compound can

saponify skin lipids upon contact. The ethoxy group aids penetration, potentially leading to

deep tissue chemical burns that are not immediately painful (insidious onset).

o Acute Toxicity (Oral - Category 4): Harmful if swallowed.[1] Benzylic amines often exhibit

sympathomimetic activity or CNS depression.

» Eye Damage (Category 1): Risk of permanent corneal opacity due to alkaline hydrolysis.

The "Invisible" Hazard: Carbon Dioxide Capture
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As a hindered primary amine, this compound avidly absorbs atmospheric CO:z to form
carbamate salts.

e Operational Impact: White crust formation on bottle caps; flow restriction in tubing;
stoichiometry errors in synthesis due to weight gain.

» Mitigation: Store under inert atmosphere (Argon/Nitrogen).

Strategic Handling & Engineering Controls
Containment Hierarchy

Do not rely solely on PPE.[2][3] The primary barrier must be engineering controls.
e Level 1 (Standard): Fume hood with face velocity > 100 fpm.

o Level 2 (High Risk): If heating > 60°C or generating aerosols, use a closed-loop liquid
transfer system.

Personal Protective Equipment (PPE) Matrix

e Gloves:Do NOT use Latex.

o Recommendation:Nitrile (Double gloved) for splash protection. For prolonged immersion
or spill cleanup, use Silver Shield (Laminate) or Viton. Amines can permeate thin nitrile in
< 15 minutes.

» Respiratory: If outside a hood (e.g., spill cleanup), use a Full-Face Respirator with ABEK
(Ammonia/Amine/Organic Vapor) cartridges.

Workflow Visualization: Safe Transfer Protocol

The following diagram outlines the decision logic for transferring this amine from a stock
container to a reaction vessel.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://aksci.com/sds/Y1821_SDS.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/253898?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13540477?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Task: Transfer Amine to Reactor

Volume > 100 mL?

No Yes

Use Glass Syringe
(Avoid Polycarbonate)

/

Cannula Transfer / Pumping

Long Needle (Deflect off glass wall) Positive Pressure (N2/Ar)
Dropwise Addition

(Monitor Exotherm)

e If Acylating

o Exothermic Reaction
ARSI with Acid Chlorides/Anhydrides

Click to download full resolution via product page

Caption: Logic flow for transferring corrosive amines, prioritizing closed systems for larger
volumes to prevent vapor exposure.

Emergency Response & Neutralization
Decontamination Logic

Water alone is often insufficient for lipophilic amines as they "stick" to the skin.
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¢ Skin Contact:

o

Blot excess liquid (do not rub).

Flush with water for 5 minutes.

[¢]

[¢]

Flush for another 10 minutes.

[e]

o Spill Neutralization:

o Do not use strong mineral acids (violent exotherm).

Wash with a PEG-400 based cleanser or mild soap (emulsification is key).

o Use a mixture of Sodium Bisulfate (NaHSOa4) or Citric Acid mixed with sand/vermiculite.

This converts the volatile amine into a non-volatile, water-soluble salt.

Emergency Decision Tree

Identify Type

Direct

Skin/Eye Contact

Inhalation

Flush 15+ mins
(Use PEG-400 if avail)

Fresh Air +
Oxygen (if dyspneic)

Seek Medical Attention
(Bring SDS/Structure)

o | Cover with Citric Acid/Sand
>

Bench Spill

(Wait for crust)

Click to download full resolution via product page

Caption: Triage workflow for exposure incidents. Note the use of weak acids for spill

neutralization.

Analytical Validation (Quality Control)

To verify the identity and purity of 2-(2-Ethoxyphenyl)propan-2-amine before use in critical

synthesis:
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 NMR (Proton): Look for the characteristic triplet/quartet of the ethoxy group and the singlet
(6H) of the gem-dimethyl group. The aromatic region will show an ABCD or similar pattern
typical of ortho-substitution.

e HPLC Method:

o Column: C18 (Base-deactivated). Standard silica columns will cause severe tailing due to
the amine interacting with silanol groups.

o Mobile Phase: Water/Acetonitrile with 0.1% Ammonia or Triethylamine (High pH buffer).

o Reasoning: Running at high pH (> pKa of the amine) keeps the molecule neutral,
improving peak shape. Running at low pH (TFA) is acceptable but requires a column
capable of handling pH 2.
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Disclaimer: This document is a technical guide for research professionals and does not replace
a manufacturer-issued Safety Data Sheet (SDS) required for legal transport or bulk storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. angenechemical.com [angenechemical.com]
e 2. aksci.com [aksci.com]

» 3. sigmaaldrich.com [sigmaaldrich.com]
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4. PubChemlLite - 2-(2-ethoxyphenyl)propan-2-amine (C11H17NO) [pubchemlite.lcsb.uni.lu]

5. 1314769-79-3 | 2-(2-ethoxyphenyl)propan-2-amine [aaronchem.com]

6. 2-Methoxy-1-phenylethan-1-amine | COH13NO | CID 11105539 - PubChem
[pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Operational Safety & Handling Guide: 2-(2-
Ethoxyphenyl)propan-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13540477/docs#operational-safety-handling-guide-2-
2-ethoxyphenyl-propan-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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